Cas no 2138141-27-0 (1-ethyl-4-{[(propan-2-yl)amino]methyl}-1H-pyrazole-5-sulfonamide)
1-ethyl-4-{[(propan-2-yl)amino]methyl}-1H-pyrazole-5-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 2138141-27-0
- 1-ethyl-4-{[(propan-2-yl)amino]methyl}-1H-pyrazole-5-sulfonamide
- EN300-739497
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- Inchi: 1S/C9H18N4O2S/c1-4-13-9(16(10,14)15)8(6-12-13)5-11-7(2)3/h6-7,11H,4-5H2,1-3H3,(H2,10,14,15)
- InChI Key: MOVKHSRFOZZRMK-UHFFFAOYSA-N
- SMILES: S(C1=C(C=NN1CC)CNC(C)C)(N)(=O)=O
Computed Properties
- Exact Mass: 246.11504700g/mol
- Monoisotopic Mass: 246.11504700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 98.4Ų
1-ethyl-4-{[(propan-2-yl)amino]methyl}-1H-pyrazole-5-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-739497-1.0g |
1-ethyl-4-{[(propan-2-yl)amino]methyl}-1H-pyrazole-5-sulfonamide |
2138141-27-0 | 1g |
$0.0 | 2023-06-07 |
1-ethyl-4-{[(propan-2-yl)amino]methyl}-1H-pyrazole-5-sulfonamide Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 1-ethyl-4-{[(propan-2-yl)amino]methyl}-1H-pyrazole-5-sulfonamide
Comprehensive Overview of 1-ethyl-4-{[(propan-2-yl)amino]methyl}-1H-pyrazole-5-sulfonamide (CAS No. 2138141-27-0)
The compound 1-ethyl-4-{[(propan-2-yl)amino]methyl}-1H-pyrazole-5-sulfonamide (CAS No. 2138141-27-0) is a specialized sulfonamide derivative with a unique pyrazole backbone. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive scaffold. Its structural features, including the ethyl and isopropylamino functional groups, contribute to its versatility in drug discovery and material science. Researchers are particularly interested in its molecular interactions and binding affinity with biological targets, making it a subject of ongoing studies in medicinal chemistry.
In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in developing enzyme inhibitors and therapeutic agents. The 1H-pyrazole-5-sulfonamide core of this compound is a critical motif in designing small-molecule drugs, especially for targeting inflammatory pathways and metabolic disorders. Users frequently search for terms like "sulfonamide applications" and "pyrazole derivatives in drug design," reflecting the growing interest in this chemical space. The compound’s CAS No. 2138141-27-0 is often queried in databases for structure-activity relationship (SAR) studies, highlighting its relevance in modern research.
Another area of interest is the compound’s potential in agrochemical formulations. With the rise of sustainable farming practices, researchers are exploring novel sulfonamides as eco-friendly pest control agents. The 1-ethyl-4-{[(propan-2-yl)amino]methyl} side chain may enhance its bioavailability and environmental stability, addressing key challenges in crop protection. Searches for "sulfonamide pesticides" and "pyrazole agrochemicals" align with these trends, underscoring the compound’s dual utility in pharma and agro-industries.
From a synthetic perspective, the preparation of 1-ethyl-4-{[(propan-2-yl)amino]methyl}-1H-pyrazole-5-sulfonamide involves multi-step organic synthesis, often requiring regioselective functionalization of the pyrazole ring. Chemists frequently investigate "efficient sulfonamide synthesis" and "pyrazole modification techniques" to optimize yields and purity. The compound’s CAS No. 2138141-27-0 serves as a key identifier in patent literature and academic publications, facilitating cross-disciplinary collaborations.
In conclusion, 1-ethyl-4-{[(propan-2-yl)amino]methyl}-1H-pyrazole-5-sulfonamide represents a promising candidate for diverse applications, from drug development to agricultural innovation. Its structural complexity and functional adaptability make it a valuable subject for future research, resonating with current scientific and industrial priorities.
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